N-{4-[(3-bromobenzoyl)amino]-2-methoxyphenyl}-2-furamide

• IUPAC Name: N-[4-[(3-bromobenzoyl)amino]-2-methoxyphenyl]furan-2-carboxamide
• InChI: InChI=1S/C19H15BrN2O4/c1-25-17-11-14(21-18(23)12-4-2-5-13(20)10-12)7-8-15(17)22-19(24)16-6-3-9-26-16/h2-11H,1H3,(H,21,23)(H,22,24)
• InChI Key: WXNIZPVNAZGSQX-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=CC(=C1)NC(=O)C2=CC(=CC=C2)Br)NC(=O)C3=CC=CO3
• Molecular Formula: C19H15BrN2O4
• Molecular Weight: 415.2 g/mol

Description

N-{4-[(3-bromobenzoyl)amino]-2-methoxyphenyl}-2-furamide, also known as BRD0705, is a small molecule inhibitor that targets the bromodomain and extra-terminal (BET) family of proteins. BET proteins play a crucial role in regulating gene expression and are involved in various cellular processes such as cell growth, differentiation, and apoptosis. The inhibition of BET proteins has shown promising results in the treatment of various diseases, including cancer, inflammation, and cardiovascular diseases.

Mechanism of Action

N-{4-[(3-bromobenzoyl)amino]-2-methoxyphenyl}-2-furamide targets the bromodomain of BET proteins, which are involved in regulating gene expression. By inhibiting BET proteins, N-{4-[(3-bromobenzoyl)amino]-2-methoxyphenyl}-2-furamide disrupts the interaction between BET proteins and chromatin, leading to the downregulation of oncogenes and the upregulation of tumor suppressor genes. This results in the inhibition of cancer cell growth and proliferation. In addition, N-{4-[(3-bromobenzoyl)amino]-2-methoxyphenyl}-2-furamide also inhibits the production of pro-inflammatory cytokines, leading to its anti-inflammatory effects.
Biochemical and Physiological Effects:
N-{4-[(3-bromobenzoyl)amino]-2-methoxyphenyl}-2-furamide has been shown to have several biochemical and physiological effects. It inhibits the acetylation of histone proteins, leading to the downregulation of oncogenes and the upregulation of tumor suppressor genes. This results in the inhibition of cancer cell growth and proliferation. In addition, N-{4-[(3-bromobenzoyl)amino]-2-methoxyphenyl}-2-furamide inhibits the production of pro-inflammatory cytokines, leading to its anti-inflammatory effects. Furthermore, N-{4-[(3-bromobenzoyl)amino]-2-methoxyphenyl}-2-furamide has been shown to have cardioprotective effects, reducing the risk of cardiovascular diseases.

Advantages and Limitations for Lab Experiments

N-{4-[(3-bromobenzoyl)amino]-2-methoxyphenyl}-2-furamide has several advantages for lab experiments. It has been optimized for its yield and purity, making it suitable for further research and development. In addition, it has been extensively studied for its potential therapeutic applications, making it a promising candidate for drug development. However, there are also limitations to using N-{4-[(3-bromobenzoyl)amino]-2-methoxyphenyl}-2-furamide in lab experiments. It is a small molecule inhibitor, which may limit its efficacy in vivo. Furthermore, its mechanism of action may not be fully understood, which may hinder its development as a therapeutic agent.

Future Directions

There are several future directions for the research and development of N-{4-[(3-bromobenzoyl)amino]-2-methoxyphenyl}-2-furamide. One potential direction is to investigate its efficacy in combination with other therapeutic agents. Another direction is to study its effects on other diseases, such as neurodegenerative diseases and infectious diseases. Furthermore, there is a need to further understand its mechanism of action and optimize its structure for improved efficacy and specificity. Overall, N-{4-[(3-bromobenzoyl)amino]-2-methoxyphenyl}-2-furamide has shown promising results in preclinical studies, making it a potential candidate for drug development in the future.

Synthesis Methods

The synthesis of N-{4-[(3-bromobenzoyl)amino]-2-methoxyphenyl}-2-furamide involves several steps, including the coupling of 3-bromobenzoyl chloride with 2-amino-4-methoxyphenol to form an amide intermediate. The intermediate is then reacted with furfurylamine to obtain the final product. The synthesis of N-{4-[(3-bromobenzoyl)amino]-2-methoxyphenyl}-2-furamide has been optimized to improve its yield and purity, making it suitable for further research and development.

Scientific Research Applications

N-{4-[(3-bromobenzoyl)amino]-2-methoxyphenyl}-2-furamide has been extensively studied for its potential therapeutic applications. It has been shown to inhibit the growth of various cancer cell lines, including acute myeloid leukemia, breast cancer, and prostate cancer. In addition, N-{4-[(3-bromobenzoyl)amino]-2-methoxyphenyl}-2-furamide has been found to have anti-inflammatory properties, making it a potential treatment for inflammatory diseases such as rheumatoid arthritis and asthma. Furthermore, N-{4-[(3-bromobenzoyl)amino]-2-methoxyphenyl}-2-furamide has been shown to have cardioprotective effects, making it a potential treatment for cardiovascular diseases.